Cas no 1270382-75-6 (4-(1-AMINOETHYL)-2-FLUOROBENZOIC ACID)

• Product Name: 4-(1-AMINOETHYL)-2-FLUOROBENZOIC ACID
• CAS No: 1270382-75-6
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 5583279
• PubChem ID: 55283673
• Update Time: 2023-08-11

4-(1-AMINOETHYL)-2-FLUOROBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-(1-AMINOETHYL)-2-FLUOROBENZOIC ACID
• Benzoic acid, 4-(1-aminoethyl)-2-fluoro-
• SCHEMBL14831039
• AKOS006346644
• 4-(1-Aminoethyl)-2-fluorobenzoicacid
• 1270382-75-6

• Inchi： 1S/C9H10FNO2/c1-5(11)6-2-3-7(9(12)13)8(10)4-6/h2-5H,11H2,1H3,(H,12,13)
• InChI Key： YGJRIDMDDKKESX-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C(C)N

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 306.7±32.0 °C(Predicted)
• pka: 3.09±0.10(Predicted)